Cas no 25192-03-4 (ethyl N-(1-adamantyl)carbamate)

• Product Name: ethyl N-(1-adamantyl)carbamate
• CAS No: 25192-03-4
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• MDL: MFCD02208234
• CID: 2932387
• PubChem ID: 3010153
• Update Time: 2025-10-29

ethyl N-(1-adamantyl)carbamate Chemical and Physical Properties

Names and Identifiers

• SR-01000078400-1
• N-(adamantan-1-yl)urethane
• ethylN-(adamantan-1-yl)carbamate
• Carbamic acid, tricyclo[3.3.1.1]dec-1-yl-, ethyl ester
• 25192-03-4
• ethyl N-(1-adamantyl)carbamate
• ALBB-035058
• MFCD02208234
• ethyl N-(adamantan-1-yl)carbamate
• MS-1950
• ethyl-(adamantan-1-yl)carbamate
• SCHEMBL13320026
• SR-01000078400
• HMS1607F09
• AKOS001589425

• MDL： MFCD02208234
• Inchi： 1S/C13H21NO2/c1-2-16-12(15)14-13-6-9-3-10(7-13)5-11(4-9)8-13/h9-11H,2-8H2,1H3,(H,14,15)
• InChI Key： UUZRKUNSLBUDSM-UHFFFAOYSA-N
• SMILES： O(CC)C(NC12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 223.157228913Da
• Monoisotopic Mass: 223.157228913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl N-(1-adamantyl)carbamate

Comprehensive Overview of Ethyl N-(1-Adamantyl)carbamate (CAS No. 25192-03-4): Properties, Applications, and Innovations

Ethyl N-(1-adamantyl)carbamate (CAS No. 25192-03-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This carbamate derivative, featuring the rigid adamantane scaffold, exhibits unique physicochemical properties, making it a valuable intermediate in drug discovery and advanced material synthesis. The compound's molecular structure combines the steric bulk of adamantyl with the reactivity of a carbamate group, enabling diverse applications in medicinal chemistry and beyond.

In recent years, the demand for adamantane-based compounds has surged due to their exceptional thermal stability and lipophilicity. Researchers frequently search for "ethyl N-(1-adamantyl)carbamate uses" or "CAS 25192-03-4 synthesis," reflecting growing interest in its synthetic pathways. The compound serves as a key building block for developing neurological therapeutics, particularly in modulating ion channels and neurotransmitter systems. Its ability to cross the blood-brain barrier makes it particularly valuable for CNS drug development, a hot topic in current pharmaceutical research.

The synthesis of ethyl N-(1-adamantyl)carbamate typically involves the reaction of 1-adamantylamine with ethyl chloroformate under controlled conditions. This process has been optimized in recent studies to improve yield and purity, addressing common search queries like "how to purify ethyl N-(1-adamantyl)carbamate." Analytical techniques such as HPLC and NMR spectroscopy are crucial for quality control, ensuring the compound meets the stringent requirements for pharmaceutical applications.

Beyond pharmaceuticals, 25192-03-4 finds applications in advanced material science. The adamantyl group's three-dimensional structure contributes to enhanced thermal stability in polymers, answering industry searches for "heat-resistant additives for polymers." Recent innovations have explored its incorporation into high-performance coatings and nanocomposites, where its unique properties improve material durability without compromising flexibility.

Environmental and safety considerations for ethyl N-(1-adamantyl)carbamate follow standard laboratory chemical protocols. While not classified as hazardous under current regulations, proper handling procedures are essential, as evidenced by frequent searches for "CAS 25192-03-4 safety data." The compound's stability under normal conditions and low environmental persistence make it favorable compared to alternative intermediates in green chemistry applications.

The future outlook for ethyl N-(1-adamantyl)carbamate appears promising, with ongoing research exploring its potential in targeted drug delivery systems and bioactive materials. As the pharmaceutical industry continues to seek novel blood-brain barrier permeable compounds, this adamantyl derivative remains at the forefront of innovative drug design. Its versatility ensures continued relevance across multiple scientific disciplines, from medicinal chemistry to advanced material engineering.